
ATTO 610: A Technical Guide to its Fluorescence
Spectrum and Quantum Yield

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ATTO 610

Cat. No.: B12058148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core photophysical properties of the

fluorescent dye ATTO 610. It is intended to serve as a comprehensive resource for

researchers, scientists, and drug development professionals utilizing this fluorophore in their

work. This document details its fluorescence spectrum and quantum yield, and provides

standardized experimental protocols for their determination.

Core Photophysical Properties of ATTO 610
ATTO 610 is a fluorescent label characterized by its strong absorption, high fluorescence

quantum yield, and significant photostability.[1][2][3][4][5][6] These properties make it a

versatile tool for various applications in the life sciences, including the labeling of proteins,

DNA, and RNA.[1][2][4][5] The dye is moderately hydrophilic and carries a net positive charge

of +1 after coupling to a substrate.[1][5] It is important to note that ATTO 610 is pH-sensitive

and can degrade at a pH above 8.[1][4][5]

The key quantitative photophysical parameters of ATTO 610 are summarized in the table

below. These values are crucial for designing and interpreting fluorescence-based experiments.
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Parameter Value Solvent/Conditions Reference

Absorption Maximum

(λabs)
615 nm Water [2]

616 nm PBS (pH 7.4) [1][5][7][8]

Emission Maximum

(λfl)
632 nm - [9]

633 nm PBS (pH 7.4) [1][5][7][8]

634 nm Water [2][10][11]

Molar Extinction

Coefficient (εmax)
1.5 x 105 M-1cm-1 PBS (pH 7.4) / Water [1][2][5][7][8][11]

Fluorescence

Quantum Yield (ηfl)
70% (0.7) PBS (pH 7.4) / Water [1][2][5][7][8][10]

Fluorescence Lifetime

(τfl)
3.2 ns PBS (pH 7.4) / Water [1][2][5][8][11]

Experimental Protocols
Accurate characterization of the fluorescence properties of ATTO 610 is essential for its

effective use. The following sections outline the detailed methodologies for determining its

fluorescence spectrum and quantum yield.

Measurement of the Fluorescence Spectrum
The fluorescence emission and excitation spectra of ATTO 610 can be determined using a

spectrofluorometer.

1. Sample Preparation:

Prepare a dilute solution of ATTO 610 in a spectroscopic grade solvent, such as phosphate-

buffered saline (PBS) at pH 7.4.

The concentration should be adjusted to have an absorbance of approximately 0.1 at the

excitation maximum to minimize inner filter effects.
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2. Determination of the Emission Spectrum:

Set the excitation wavelength of the spectrofluorometer to the absorption maximum of ATTO
610 (approximately 616 nm).[1]

Scan a range of emission wavelengths, typically from 625 nm to 800 nm, while recording the

fluorescence intensity.

The resulting plot of fluorescence intensity versus emission wavelength represents the

fluorescence emission spectrum.[12]

3. Determination of the Excitation Spectrum:

Set the emission wavelength of the spectrofluorometer to the emission maximum of ATTO
610 (approximately 633 nm).[1]

Scan a range of excitation wavelengths, for instance from 550 nm to 630 nm, while

monitoring the fluorescence intensity.

The resulting plot of fluorescence intensity versus excitation wavelength provides the

fluorescence excitation spectrum, which should closely resemble the absorption spectrum.

[12][13]

A schematic of the instrumental setup for fluorescence spectroscopy is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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